Cas no 113697-91-9 (1-amino-4,4-dimethylpentan-2-one hydrochloride)

• Product Name: 1-amino-4,4-dimethylpentan-2-one hydrochloride
• CAS No: 113697-91-9
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 2128651
• PubChem ID: 77230543
• Update Time: 2025-04-21

1-amino-4,4-dimethylpentan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-amino-4,4-dimethylpentan-2-one hydrochloride
• 1-Amino-4,4-dimethylpentan-2-one;hydrochloride
• 1-Amino-4,4-dimethylpentan-2-one, hydrochloride
• DB-060534
• EN300-7647790
• 113697-91-9

• Inchi： 1S/C7H15NO.ClH/c1-7(2,3)4-6(9)5-8;/h4-5,8H2,1-3H3;1H
• InChI Key： JFBUXTIOFIGRFI-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN)CC(C)(C)C

Computed Properties

• Exact Mass: 165.0920418Da
• Monoisotopic Mass: 165.0920418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones